Cas no 66370-79-4 (Diclofenac Isopropyl Ester)

• Product Name: Diclofenac Isopropyl Ester
• CAS No: 66370-79-4
• MF: C₁₇H₁₇Cl₂NO₂
• MW: 338.228382825851
• CID: 1076835
• PubChem ID: 21136125
• Update Time: 2025-06-08

Diclofenac Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• Isopropyl [2-[(2,6-Dichlorophenyl)-amino]phenyl]acetate (Isopropyl Esterof Diclofenac)
• DiclofenacIsopropylEster
• Isopropyl [2-[(2,6-Dichlorophenyl)amino]phenyl]acetate (Isopropyl Ester of Diclofenac)
• Isopropyl 2-[2-[(2,6-Dichlorophenyl)amino]phenyl]acetate; Isopropyl Ester of Diclofenac
• 66370-79-4
• AKOS030255633
• propan-2-yl 2-[2-(2,6-dichloroanilino)phenyl]acetate
• Isopropyl 2-(2-((2,6-Dichlorophenyl)amino)phenyl)acetate
• Isopropyl 2-[2-(2,6-dichloroanilino)phenyl]acetate
• SCHEMBL2739298
• Diclofenac Isopropyl Ester (2-[[(2,6-Dichlorophenyl)amino]phenyl]acetate)
• Diclofenac isopropyl ester
• Diclofenac Isopropyl Ester

• MDL： MFCD25372127
• Inchi： 1S/C17H17Cl2NO2/c1-11(2)22-16(21)10-12-6-3-4-9-15(12)20-17-13(18)7-5-8-14(17)19/h3-9,11,20H,10H2,1-2H3
• InChI Key： QMHUQACYEOZUBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC1C=CC=CC=1CC(=O)OC(C)C)Cl

Computed Properties

• Exact Mass: 337.0636342g/mol
• Monoisotopic Mass: 337.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Diclofenac Isopropyl Ester

Comprehensive Overview of Diclofenac Isopropyl Ester (CAS No. 66370-79-4): Properties, Applications, and Innovations

Diclofenac Isopropyl Ester (CAS No. 66370-79-4) is a derivative of the widely recognized nonsteroidal anti-inflammatory drug (NSAID) diclofenac. This esterified form enhances the compound's lipophilicity, making it particularly valuable in topical formulations. With the growing demand for targeted pain relief and reduced systemic side effects, Diclofenac Isopropyl Ester has gained traction in pharmaceuticals, especially in gels, creams, and transdermal patches. Its mechanism of action involves inhibiting cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis and alleviating inflammation and pain.

The chemical structure of Diclofenac Isopropyl Ester incorporates an isopropyl group, which significantly improves its skin permeability compared to diclofenac sodium or potassium salts. This property aligns with current trends in patient-centric drug delivery systems, where minimizing gastrointestinal irritation and maximizing localized efficacy are priorities. Researchers and formulators frequently search for "topical diclofenac alternatives" or "enhanced penetration NSAIDs," highlighting the relevance of this compound in modern therapeutics.

In recent years, the rise of sports medicine and musculoskeletal care has spurred interest in Diclofenac Isopropyl Ester. Athletes and individuals with chronic joint conditions often seek "long-lasting pain relief creams" or "non-greasy topical analgesics," which this ester addresses effectively. Clinical studies suggest that its sustained-release profile and reduced irritation potential make it a preferred choice for osteoarthritis and tendinitis management.

From a regulatory standpoint, Diclofenac Isopropyl Ester (CAS No. 66370-79-4) complies with major pharmacopoeial standards, including USP and EP. Its synthesis involves esterification under controlled conditions, ensuring high purity and stability. Analytical methods like HPLC and GC-MS are commonly employed to validate its quality, addressing queries such as "how to test diclofenac ester purity" or "stability studies for topical APIs."

Environmental and sustainability considerations also play a role in its adoption. As the pharmaceutical industry shifts toward "green chemistry" and "eco-friendly excipients," the biodegradability profile of Diclofenac Isopropyl Ester derivatives is under investigation. This aligns with searches for "sustainable topical formulations" and "NSAIDs with lower ecological impact."

Future directions for Diclofenac Isopropyl Ester include combinition therapies with natural anti-inflammatory agents (e.g., curcumin or arnica) and advanced delivery systems like nanocarriers. Such innovations respond to consumer demand for "holistic pain management solutions" and "next-generation transdermal technology."

In summary, Diclofenac Isopropyl Ester (CAS No. 66370-79-4) represents a versatile and evolving tool in pain management. Its optimized physicochemical properties, coupled with growing clinical validation, position it as a key player in the future of topical NSAID therapies.